Cas no 106823-85-2 (N(1),N(1)-Dimethyl-N(2)-(2-phenyl-4-quinazolinyl)-1,2-ethanediamine)

• Product Name: N(1),N(1)-Dimethyl-N(2)-(2-phenyl-4-quinazolinyl)-1,2-ethanediamine
• CAS No: 106823-85-2
• MF: C₁₈H₂₀N₄
• MW: 292.378203392029
• CID: 2858804
• PubChem ID: 454716
• Update Time: 2025-04-21

N(1),N(1)-Dimethyl-N(2)-(2-phenyl-4-quinazolinyl)-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• Oprea1_423030
• N,N-dimethyl-N'-(2-phenylquinazolin-4-yl)ethane-1,2-diamine
• N1,N1-Dimethyl-N2-(2-phenylquinazolin-4-yl)ethane-1,2-diamine
• 106823-85-2
• CHEMBL3580412
• CCG-54702
• AF-399/13565049
• AKOS001626938
• N',N'-dimethyl-N-(2-phenylquinazolin-4-yl)ethane-1,2-diamine
• SR-01000438094-2
• WAY-304109-A
• 661-919-6
• N-[2-(Dimethylamino)ethyl]-2-phenyl-4-quinazolinamine
• STK972668
• Quinazoline 4(Me2NEtNH)2Ph
• Oprea1_050072
• N(1),N(1)-DIMETHYL-N(2)-(2-PHENYL-4-QUINAZOLINYL)-1,2-ETHANEDIAMINE
• N-[2-(dimethylamino)ethyl]-N-(2-phenyl-4-quinazolinyl)amine
• N-[2-(DIMETHYLAMINO)ETHYL]-2-PHENYLQUINAZOLIN-4-AMINE
• SCHEMBL1085391
• N(1),N(1)-Dimethyl-N(2)-(2-phenyl-4-quinazolinyl)-1,2-ethanediamine

• Inchi： 1S/C18H20N4/c1-22(2)13-12-19-18-15-10-6-7-11-16(15)20-17(21-18)14-8-4-3-5-9-14/h3-11H,12-13H2,1-2H3,(H,19,20,21)
• InChI Key： AKRXOIHOWVDUBX-UHFFFAOYSA-N
• SMILES： N(C1C2C=CC=CC=2N=C(C2C=CC=CC=2)N=1)CCN(C)C

Computed Properties

• Exact Mass: 292.16879665Da
• Monoisotopic Mass: 292.16879665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų